Cas no 1705149-15-0 (6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1705149-15-0
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6256835
• PubChem ID: 90585444
• Update Time: 2025-10-20

6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• 6-((3-methylbenzyl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• Z2677388157
• 1705149-15-0
• 6-[(3-methylphenyl)methanesulfonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• 6-[(3-methylphenyl)methylsulfonyl]-5,7-dihydropyrrolo[3,4-d]pyrimidine
• AKOS024877940
• F6435-2020

• Inchi： 1S/C14H15N3O2S/c1-11-3-2-4-12(5-11)9-20(18,19)17-7-13-6-15-10-16-14(13)8-17/h2-6,10H,7-9H2,1H3
• InChI Key： CBLJUCOFXXAZSZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(N1CC2C(=CN=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS 1705149-15-0): A Comprehensive Overview

6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS 1705149-15-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrrolopyrimidine derivative features a unique methanesulfonyl group attached to a 3-methylphenyl moiety, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The compound's molecular structure combines a pyrrolo[3,4-d]pyrimidine core with a methanesulfonylphenyl substituent, creating distinct electronic and steric properties. Researchers have shown particular interest in this structure due to its potential as a kinase inhibitor precursor, with possible applications in targeting various disease pathways. The presence of both hydrogen bond acceptors and hydrophobic regions in its architecture makes it particularly interesting for structure-activity relationship studies.

Recent trends in pharmaceutical research highlight the growing demand for small molecule modulators of protein-protein interactions, and 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine fits well within this paradigm. Its structural features resemble several FDA-approved drugs containing pyrrolopyrimidine cores, which has spurred additional investigation into its potential therapeutic applications. The compound's drug-like properties, including its calculated logP and polar surface area, suggest good bioavailability potential.

From a synthetic chemistry perspective, CAS 1705149-15-0 presents interesting challenges and opportunities. The methanesulfonyl group offers multiple points for chemical modification, allowing medicinal chemists to explore various analogs. Current literature suggests this compound may serve as a versatile intermediate for preparing more complex molecules targeting specific biological pathways. Researchers have noted its potential in developing selective enzyme inhibitors, particularly for kinases involved in cellular signaling.

The pharmaceutical industry's shift toward targeted therapies has increased interest in compounds like 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine. Its structural features align well with current strategies for developing precision medicines, especially in oncology and inflammatory diseases. The compound's 3-methylphenyl moiety may contribute to enhanced target binding through π-π stacking interactions, while the methanesulfonyl group could participate in crucial hydrogen bonding with biological targets.

Analytical characterization of CAS 1705149-15-0 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity profile is particularly important for research applications, with most suppliers providing ≥95% purity grades. Stability studies indicate that proper storage conditions (typically at -20°C under inert atmosphere) can maintain the compound's integrity for extended periods, making it suitable for long-term research projects.

In the context of drug discovery pipelines, 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine represents an interesting starting point for lead optimization. Computational modeling suggests favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), though experimental validation is ongoing. The compound's molecular weight (302.35 g/mol) and other physicochemical parameters place it well within the range considered optimal for drug development candidates.

The global market for specialized pharmaceutical intermediates like CAS 1705149-15-0 has seen steady growth, driven by increased R&D investment in small molecule therapeutics. Custom synthesis services for this compound have become more prevalent, catering to the needs of academic and industrial researchers. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, with costs varying based on purity requirements and order quantities.

Recent patent literature reveals growing interest in pyrrolopyrimidine derivatives similar to 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine, particularly in applications related to signal transduction inhibition. While specific clinical applications for this exact compound remain proprietary, the structural class has shown promise in addressing unmet medical needs. Researchers are particularly interested in its potential for creating allosteric modulators of various biological targets.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 1705149-15-0. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling and disposal information specific to this compound.

The future research directions for 6-(3-methylphenyl)methanesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine appear promising. With the pharmaceutical industry's continued focus on kinase-targeted therapies and personalized medicine, this compound and its derivatives may play important roles in developing next-generation therapeutics. Ongoing studies aim to better understand its structure-activity relationships and explore its potential in various therapeutic areas.